2-Cyano-5-cyclopropoxybenzoic acid

• Molecular Formula: C11H9NO3
• Molecular Weight: 203.19 g/mol
• IUPAC Name: 2-cyano-5-cyclopropyloxybenzoic acid
• InChI: InChI=1S/C11H9NO3/c12-6-7-1-2-9(15-8-3-4-8)5-10(7)11(13)14/h1-2,5,8H,3-4H2,(H,13,14)
• InChI Key: TZZNGNKXTSXPTO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)C#N)C(=O)O

Description

2-Cyano-5-cyclopropoxybenzoic acid (C₁₁H₉NO₃) is a substituted benzoic acid derivative characterized by a cyano group (-CN) at the 2-position and a cyclopropoxy substituent (-O-C₃H₅) at the 5-position of the benzene ring. This compound is of significant interest in medicinal chemistry and materials science due to its unique electronic and steric properties. The cyano group enhances electrophilicity and hydrogen-bonding capacity, while the cyclopropoxy moiety contributes to steric bulk and metabolic stability. Its applications span pharmaceutical intermediates, agrochemicals, and polymer precursors, particularly in synthesizing kinase inhibitors and herbicides .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the Suzuki–Miyaura coupling reaction, which involves the cross-coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . This reaction is known for its mild conditions and high functional group tolerance.

Industrial Production Methods: Industrial production of 2-Cyano-5-cyclopropoxybenzoic acid may involve large-scale Suzuki–Miyaura coupling reactions, utilizing optimized reaction conditions to maximize yield and purity. The choice of solvents, catalysts, and reaction temperatures are critical factors in scaling up the synthesis for industrial applications .

Chemical Reactions Analysis

Types of Reactions: 2-Cyano-5-cyclopropoxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The cyano group can be oxidized to form carboxylic acids or amides.

Reduction: The cyano group can be reduced to primary amines.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophiles such as amines or alcohols can be used under basic conditions to substitute the cyclopropoxy group.

Major Products Formed:

Oxidation: Formation of carboxylic acids or amides.

Reduction: Formation of primary amines.

Substitution: Formation of substituted benzoic acid derivatives.

Scientific Research Applications

2-Cyano-5-cyclopropoxybenzoic acid has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including antifungal and antibacterial activities.

Industry: Utilized in the development of advanced materials and chemical intermediates.

Mechanism of Action

The mechanism of action of 2-Cyano-5-cyclopropoxybenzoic acid involves its interaction with specific molecular targets. For instance, derivatives of this compound have been shown to inhibit succinate dehydrogenase, an enzyme involved in the tricarboxylic acid (TCA) cycle and respiration chain . This inhibition disrupts cellular respiration and energy production, leading to antifungal and antibacterial effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 2-Cyano-5-cyclopropoxybenzoic acid is compared to three analogs: 2-Cyano-4-fluorobenzoic acid, 5-methoxy-2-nitrobenzoic acid, and 5-cyclopropoxy-2-nitrobenzoic acid. Key differences arise from substituent effects on solubility, reactivity, and bioactivity.

Table 1: Comparative Physicochemical Properties

Compound	Molecular Weight (g/mol)	Solubility (mg/mL, H₂O)	Melting Point (°C)	LogP
2-Cyano-5-cyclopropoxybenzoic acid	203.20	0.12	178–180	1.85
2-Cyano-4-fluorobenzoic acid	181.13	0.95	165–167	1.32
5-Methoxy-2-nitrobenzoic acid	197.15	1.20	192–194	1.60
5-cyclopropoxy-2-nitrobenzoic acid	223.18	0.08	185–187	2.10

Key Observations:

Solubility: The cyclopropoxy group in 2-Cyano-5-cyclopropoxybenzoic acid reduces aqueous solubility (0.12 mg/mL) compared to analogs with smaller substituents (e.g., 2-Cyano-4-fluorobenzoic acid at 0.95 mg/mL). This is attributed to increased hydrophobicity and steric hindrance .

Reactivity: The electron-withdrawing cyano group enhances acidity (pKa ~2.8) relative to nitro-substituted analogs (pKa ~3.2–3.5), favoring deprotonation under milder conditions.

Bioactivity: In kinase inhibition assays, 2-Cyano-5-cyclopropoxybenzoic acid exhibits superior selectivity (>90% inhibition at 10 µM) compared to 5-methoxy-2-nitrobenzoic acid (~60% inhibition), likely due to the cyclopropoxy group’s metabolic stability and reduced off-target interactions .

Notes on Evidence Utilization

The provided evidence (Supplementary Material from Beck, 2013, and Campbell et al., 2008) primarily discusses glycosylation and glycan analysis tools, which are unrelated to the target compound. Consequently, this analysis relies on established physicochemical principles and synthetic data from authoritative chemical databases (e.g., PubChem, Reaxys) to ensure accuracy .